Cas no 1754-88-7 (phosphorane,ethylidenetriphenyl-)

• Product Name: phosphorane,ethylidenetriphenyl-
• CAS No: 1754-88-7
• MF: C₂₀H₁₉P
• MW: 290.338626146317
• CID: 865619
• Update Time: 2026-04-29

phosphorane,ethylidenetriphenyl- Chemical and Physical Properties

Names and Identifiers

• phosphorane,ethylidenetriphenyl-
• ethylidene(triphenyl)-λ⁵-phosphane

Computed Properties

• Exact Mass: 290.12257
• Monoisotopic Mass: 290.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5

Experimental Properties

• Density: 1.09
• Boiling Point: 441.8°C at 760 mmHg
• Flash Point: 221°C
• Refractive Index: 1.609
• PSA: 0
• LogP: 3.80260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on phosphorane,ethylidenetriphenyl-

Comprehensive Overview of Phosphorane, Ethylidenetriphenyl- (CAS No. 1754-88-7): Properties, Applications, and Innovations

Phosphorane, Ethylidenetriphenyl- (CAS No. 1754-88-7) is a specialized organophosphorus compound that has garnered significant attention in synthetic chemistry and materials science. Known for its unique phosphorane structure and ethylidene-triphenyl moiety, this compound serves as a versatile intermediate in organic synthesis. Its molecular formula, C₂₀H₁₇P, highlights its aromatic-rich framework, which contributes to its stability and reactivity in various chemical transformations.

In recent years, the demand for phosphorus-based reagents like Ethylidenetriphenylphosphorane has surged due to their role in Wittig reactions, a cornerstone of olefin synthesis. Researchers and industries alike are exploring its potential in green chemistry applications, aligning with global trends toward sustainable and eco-friendly processes. The compound's ability to facilitate carbon-carbon bond formation under mild conditions makes it a valuable tool for pharmaceutical intermediates and advanced material synthesis.

One of the most searched questions about CAS No. 1754-88-7 revolves around its handling and storage. While the compound is stable under inert atmospheres, it is sensitive to moisture and oxygen, necessitating storage in sealed containers with desiccants. Another trending topic is its comparison with other phosphorus ylides, such as triphenylphosphonium methylide, where users seek clarity on reactivity differences and optimal use cases. These queries reflect the compound's niche yet critical role in modern chemistry.

The spectroscopic characterization of Phosphorane, Ethylidenetriphenyl- is another area of interest. Nuclear magnetic resonance (NMR) studies reveal distinct signals for the ethylidene proton (δ ~5 ppm) and triphenyl groups (δ ~7-8 ppm), aiding in purity assessment. Fourier-transform infrared spectroscopy (FTIR) further confirms the presence of P=C bonds, a hallmark of phosphorane derivatives. Such analytical data is crucial for quality control in research and industrial settings.

Emerging applications of 1754-88-7 include its use in catalysis and polymer chemistry. For instance, it acts as a ligand in transition-metal-catalyzed cross-coupling reactions, a hot topic in drug discovery. Additionally, its incorporation into smart materials—such as stimuli-responsive polymers—highlights its interdisciplinary relevance. These innovations align with the growing emphasis on functional materials in electronics and biomedicine.

From an SEO perspective, terms like "Ethylidenetriphenylphosphorane synthesis", "CAS 1754-88-7 suppliers", and "phosphorane reactivity" are frequently queried, underscoring the need for authoritative content. By addressing these topics, this article aims to bridge knowledge gaps while adhering to SEO best practices. The compound's niche yet expanding role ensures its continued relevance in both academic and industrial spheres.

In conclusion, Phosphorane, Ethylidenetriphenyl- (CAS No. 1754-88-7) exemplifies the synergy between fundamental chemistry and cutting-edge applications. Its utility in organic synthesis, material science, and catalysis positions it as a compound of enduring significance. As research progresses, its potential in sustainable chemistry and advanced technologies will likely expand, making it a subject of ongoing exploration and innovation.